(Z)-2-(2,3-dimethoxybenzylidene)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C24H28N2O5/c1-4-25-10-12-26(13-11-25)15-18-19(27)9-8-17-22(28)21(31-24(17)18)14-16-6-5-7-20(29-2)23(16)30-3/h5-9,14,27H,4,10-13,15H2,1-3H3/b21-14-
• InChI Key: MJRBIMVOCFFENI-STZFKDTASA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=C(C(=CC=C4)OC)OC)C3=O)O
• Isomeric SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=C(C(=CC=C4)OC)OC)/C3=O)O
• Molecular Formula: C24H28N2O5
• Molecular Weight: 424.5 g/mol

Description

(Z)-2-(2,3-dimethoxybenzylidene)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H28N2O5 and its molecular weight is 424.497. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of compounds related to "(Z)-2-(2,3-dimethoxybenzylidene)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxybenzofuran-3(2H)-one" often involves multi-step reactions, including the formation of Schiff bases, and the use of methods such as Vilsmeier–Haack reactions. These processes yield various derivatives with potential biological activities. Characterization of these compounds is typically performed using spectroscopic techniques, such as NMR, IR, and Mass spectrometry, to confirm their structures (El-Sawy et al., 2014).

Biological Activities

Antimicrobial Activity

Several studies have synthesized derivatives and evaluated their antimicrobial properties against a range of bacterial and fungal strains. These compounds have shown promising activities, suggesting their potential as antimicrobial agents. The structure-activity relationship is a key focus, aiming to enhance efficacy and selectivity (Patel, Kumari, & Patel, 2012).

Antioxidant Activity

Compounds with a benzofuran core have been assessed for their antioxidant capabilities through various assays, indicating significant free-radical scavenging abilities. These findings highlight the potential for these compounds to act as antioxidant agents, which could be beneficial in preventing oxidative stress-related diseases (Ali, 2015).

Anticancer Activity

The anticancer potential of these compounds has been explored through various cell line studies. Certain derivatives have exhibited selective cytotoxicity against tumorigenic cell lines, suggesting their potential in cancer therapy. The mechanisms underlying these anticancer activities, including interaction with cellular targets and pathways, are areas of ongoing research (Hayakawa et al., 2004).

Anti-inflammatory and Analgesic Activities

Research into the anti-inflammatory and analgesic properties of benzofuran derivatives has shown promising results. These compounds may modulate inflammatory pathways and provide pain relief, making them potential candidates for the development of new anti-inflammatory and analgesic drugs (El-Sawy et al., 2014).